(But-3-yn-2-yl)(3,3-dimethylbutyl)amine

• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol
• IUPAC Name: N-but-3-yn-2-yl-3,3-dimethylbutan-1-amine
• InChI: InChI=1S/C10H19N/c1-6-9(2)11-8-7-10(3,4)5/h1,9,11H,7-8H2,2-5H3
• InChI Key: CNSMXDDXZZPJFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C#C)NCCC(C)(C)C

Description

(But-3-yn-2-yl)(3,3-dimethylbutyl)amine is a secondary amine featuring two distinct substituents: a but-3-yn-2-yl group (a four-carbon alkyne moiety with a terminal triple bond) and a 3,3-dimethylbutyl group (a branched alkyl chain). Its molecular formula is C₁₀H₁₇N, with the nitrogen atom bonded to both substituents.

While direct experimental data for this compound are sparse in the provided evidence, its structural analogs (e.g., 3,3-dimethylbutylamine, benzyl-substituted derivatives) suggest properties such as moderate water solubility (due to the amine group) and volatility influenced by the branched alkyl chain .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (But-3-yn-2-yl)(3,3-dimethylbutyl)amine typically involves the reaction of 3,3-dimethylbutylamine with but-3-yn-2-yl bromide under basic conditions. The reaction is carried out in an organic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF) with a base like potassium carbonate (K2CO3) or sodium hydride (NaH). The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete .

Industrial Production Methods

Industrial production of (But-3-yn-2-yl)(3,3-dimethylbutyl)amine follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions are optimized to maximize yield and minimize by-products. The final product is purified using techniques such as distillation or chromatography .

Chemical Reactions Analysis

Types of Reactions

(But-3-yn-2-yl)(3,3-dimethylbutyl)amine undergoes various types of chemical reactions, including:

Oxidation: The alkyne group can be oxidized to form carbonyl compounds.

Reduction: The alkyne group can be reduced to form alkanes or alkenes.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or osmium tetroxide (OsO4) are used under acidic or basic conditions.

Reduction: Catalysts like palladium on carbon (Pd/C) or hydrogen gas (H2) are used under high pressure.

Substitution: Reagents like alkyl halides or acyl chlorides are used in the presence of a base.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alkanes or alkenes.

Substitution: Formation of substituted amines or amides.

Scientific Research Applications

(But-3-yn-2-yl)(3,3-dimethylbutyl)amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (But-3-yn-2-yl)(3,3-dimethylbutyl)amine involves its interaction with various molecular targets. The alkyne group can undergo cycloaddition reactions with azides to form triazoles, which are important in bioconjugation and click chemistry. The amine group can form hydrogen bonds and ionic interactions with biological molecules, influencing their activity and function .

Comparison with Similar Compounds

Structural Comparisons

The table below highlights structural differences between (but-3-yn-2-yl)(3,3-dimethylbutyl)amine and related amines:

Compound Name	Substituents on Nitrogen	Molecular Formula	Key Structural Features	Reference
(But-3-yn-2-yl)(3,3-dimethylbutyl)amine	But-3-yn-2-yl, 3,3-dimethylbutyl	C₁₀H₁₇N	Alkyne + branched alkyl
Dibenzyl-but-3-ynyl-amine	But-3-ynyl, two benzyl groups	C₁₈H₁₉N	Alkyne + aromatic groups
Benzyl(3,3-dimethylbutyl)amine	Benzyl, 3,3-dimethylbutyl	C₁₃H₂₁N	Aromatic + branched alkyl
Diisopentylamine (N,N-bis(3-methylbutyl)amine)	Two 3-methylbutyl groups	C₁₀H₂₃N	Two branched alkyl chains
(3,3-Dimethylbutyl)(methyl)amine hydrochloride	3,3-Dimethylbutyl, methyl	C₇H₁₈ClN	Branched alkyl + methyl (tertiary amine salt)

Key Observations :

• The target compound is unique in combining an alkyne with a branched alkyl chain , whereas analogs like dibenzyl-but-3-ynyl-amine prioritize aromaticity , and diisopentylamine focuses on steric hindrance from two branched chains .
• The presence of the alkyne may enhance reactivity in click chemistry or metal-catalyzed coupling reactions compared to purely alkyl or aromatic amines .

Physical and Chemical Properties

Data inferred from related compounds:

Property	(But-3-yn-2-yl)(3,3-dimethylbutyl)amine (Inferred)	Diisopentylamine	Benzyl(3,3-dimethylbutyl)amine
Boiling Point	~150–180°C (estimated)	121–122°C (at 13.3 kPa)	Not reported
Solubility in Water	Low (branched alkyl reduces polarity)	Insoluble	Low
Reactivity	High (alkyne participates in cycloadditions)	Low (inert alkyl chains)	Moderate (benzyl group stabilizes)

Notes:

• The alkyne group in the target compound likely increases its reactivity compared to diisopentylamine, which lacks unsaturated bonds .
• Steric hindrance from the 3,3-dimethylbutyl group may reduce nucleophilicity compared to simpler amines like 3,3-dimethylbutylamine .